Cas no 16303-58-5 (5,5'-Dimethyl-2,2'-bithiophene)

• Product Name: 5,5'-Dimethyl-2,2'-bithiophene
• CAS No: 16303-58-5
• MF: C₁₀H₁₀S₂
• MW: 194.316400051117
• MDL: MFCD01927313
• CID: 162926
• PubChem ID: 284486
• Update Time: 2025-04-19

5,5'-Dimethyl-2,2'-bithiophene Chemical and Physical Properties

Names and Identifiers

• 5,5'-Dimethyl-2,2'-bithiophene
• 2,2'-Bithiophene,5,5'-dimethyl-
• 2-methyl-5-(5-methylthiophen-2-yl)thiophene
• 5,5 -Dimethyl-2,2 -bithiophene
• 5,5'-DIMETHYL-2,2'-BITHIOPHENY
• 5,5‘-Dimethyl-2,2‘-bithiophene
• 5,5'-dimethyl-2,2'-bisthiophene
• 5,5'-Dimethyl-2,2'-bithiophenyl
• MFCD01927313
• 2,2'-Bithiophene, 5,5'-dimethyl-
• W-200151
• AKOS005259599
• 5,5/'-DIMETHYL-2,2/'-BITHIOPHENYL
• DTXSID20300993
• AI-942/13331366
• NSC-140317
• YSCK0533
• 5,5'-DIMETHYL-(2,2')BITHIOPHENYL
• 2-Methyl-5-(5-methyl-2-thienyl)thiophene
• GEO-01160
• Boc-Glu-Glu-Leumethylester
• 16303-58-5
• SCHEMBL29764
• NSC140317

• MDL： MFCD01927313
• Inchi： 1S/C10H10S2/c1-7-3-5-9(11-7)10-6-4-8(2)12-10/h3-6H,1-2H3
• InChI Key： DKHDQTBBXQMFPP-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1=CC=C(C)S1

Computed Properties

• Exact Mass: 194.02200
• Monoisotopic Mass: 194.022392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 56.5

Experimental Properties

• Color/Form: Not available
• Density: 1.169
• Melting Point: 65-68 °C
• Boiling Point: 262.9°Cat760mmHg
• Flash Point: 81.8°C
• Refractive Index: 1.605
• PSA: 56.48000
• LogP: 4.09340
• Solubility: Not available

5,5'-Dimethyl-2,2'-bithiophene Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Refrigerator (+4°C)